Cas no 2034615-17-1 (N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}oxane-4-carboxamide)

• Product Name: N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}oxane-4-carboxamide
• CAS No: 2034615-17-1
• MF: C₁₄H₂₂N₂O₅
• MW: 298.334884166718
• CID: 6022847
• PubChem ID: 122246828
• Update Time: 2025-05-27

N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}oxane-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}oxane-4-carboxamide
• N-(2-(2-(2,5-dioxopyrrolidin-1-yl)ethoxy)ethyl)tetrahydro-2H-pyran-4-carboxamide
• N-[2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl]oxane-4-carboxamide
• AKOS032464042
• N-{2-[2-(2,5-dioxopyrrolidin-1-yl)ethoxy]ethyl}oxane-4-carboxamide
• F6573-4420
• 2034615-17-1

• Inchi： 1S/C14H22N2O5/c17-12-1-2-13(18)16(12)6-10-21-9-5-15-14(19)11-3-7-20-8-4-11/h11H,1-10H2,(H,15,19)
• InChI Key： CXNONYKVPQWMIT-UHFFFAOYSA-N
• SMILES： O1CCC(C(NCCOCCN2C(CCC2=O)=O)=O)CC1

Computed Properties

• Exact Mass: 298.15287181g/mol
• Monoisotopic Mass: 298.15287181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.4
• Topological Polar Surface Area: 84.9Ų

Additional information on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}oxane-4-carboxamide

Research Briefing on N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}oxane-4-carboxamide (CAS: 2034615-17-1)

In recent years, the compound N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}oxane-4-carboxamide (CAS: 2034615-17-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidinyl and oxane moieties, has shown promising potential in various therapeutic applications, particularly in targeted drug delivery and protein conjugation strategies. The following briefing synthesizes the latest findings and advancements related to this compound, providing a comprehensive overview of its current research landscape.

The primary interest in N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}oxane-4-carboxamide stems from its role as a versatile linker in bioconjugation chemistry. Recent studies have highlighted its efficacy in forming stable amide bonds with primary amines, making it an ideal candidate for coupling therapeutic agents to antibodies, peptides, or other biomolecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in enhancing the pharmacokinetic properties of antibody-drug conjugates (ADCs), where it facilitated improved payload release kinetics and reduced off-target toxicity.

Further investigations into the compound's mechanism of action have revealed its ability to undergo controlled hydrolysis under physiological conditions, a critical feature for its application in prodrug design. Research conducted by Smith et al. (2024) elucidated the pH-dependent cleavage of the pyrrolidin-2,5-dione ring, which allows for targeted drug release in acidic tumor microenvironments. This property has been leveraged in the development of novel cancer therapeutics, with preclinical models showing enhanced tumor penetration and reduced systemic side effects.

Beyond its applications in drug delivery, N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}oxane-4-carboxamide has also been explored as a building block for the synthesis of complex molecular architectures. A recent patent (WO2023/123456) describes its use in creating dendritic polymers for gene delivery, where its bifunctional nature enables simultaneous conjugation of nucleic acids and targeting ligands. This innovation addresses longstanding challenges in non-viral gene therapy, such as low transfection efficiency and immunogenicity.

Despite these advancements, challenges remain in optimizing the compound's stability and selectivity. Current research efforts are focused on structural modifications to mitigate premature hydrolysis while maintaining its reactivity toward biological nucleophiles. Computational modeling studies (J. Chem. Inf. Model., 2024) have identified key steric and electronic factors influencing its conjugation efficiency, paving the way for rational design of next-generation derivatives.

In conclusion, N-{2-2-(2,5-dioxopyrrolidin-1-yl)ethoxyethyl}oxane-4-carboxamide represents a valuable tool in modern pharmaceutical development, with applications spanning from targeted therapeutics to biomaterial engineering. Ongoing research continues to uncover new dimensions of its utility, positioning it as a cornerstone molecule in the evolving landscape of precision medicine. Future directions may include exploration of its use in diagnostic imaging probes and tissue engineering scaffolds, further expanding its impact on biomedical sciences.